Innovation in crystal engineering
CrystEngComm Pub Date: 2002-08-30 DOI: 10.1039/B207466B
Abstract
The first CrystEngComm discussion meeting on crystal engineering has demonstrated that the field has reached maturity in some areas (for example: design strategies, characterization of solid compounds, topological analysis of weak and strong non-covalent interactions), while the quest for novel properties engineered at molecular and supramolecular levels has only recently begun and the need for further research efforts is strongly felt. This Highlight article aims to provide a forward look and a constructive discussion of the prospects for future developments of crystal engineering as a bridge between supramolecular and molecular materials chemistry.
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Journal Name：CrystEngComm
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